Arzoxifene
Arzoxifene
Arzoxifene is a synthetic, aromatic derivative with anti-estrogenic properties. Similar to the agent raloxifene, arzoxifene binds to and interacts with estrogen receptors as a mixed estrogen agonist/antagonist. This agent exhibits greater bioavailability and higher anti-estrogenic potency in the breast than does raloxifene; it exhibits reduced estrogenicity in the uterus compared with either tamoxifen or raloxifene. Arzoxifene may have beneficial effects on bone and the cardiovascular system (NCI04)
Brand Name:
Vulcanchem
CAS No.:
182133-25-1
VCID:
VC0129711
InChI:
InChI=1S/C28H29NO4S/c1-31-22-8-5-20(6-9-22)28-27(25-14-7-21(30)19-26(25)34-28)33-24-12-10-23(11-13-24)32-18-17-29-15-3-2-4-16-29/h5-14,19,30H,2-4,15-18H2,1H3
SMILES:
COC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)O)OC4=CC=C(C=C4)OCCN5CCCCC5
Molecular Formula:
C28H29NO4S
Molecular Weight:
475.6 g/mol
Arzoxifene
CAS No.: 182133-25-1
Reference Standards
VCID: VC0129711
Molecular Formula: C28H29NO4S
Molecular Weight: 475.6 g/mol
| CAS No. | 182133-25-1 |
|---|---|
| Product Name | Arzoxifene |
| Molecular Formula | C28H29NO4S |
| Molecular Weight | 475.6 g/mol |
| IUPAC Name | 2-(4-methoxyphenyl)-3-[4-(2-piperidin-1-ylethoxy)phenoxy]-1-benzothiophen-6-ol |
| Standard InChI | InChI=1S/C28H29NO4S/c1-31-22-8-5-20(6-9-22)28-27(25-14-7-21(30)19-26(25)34-28)33-24-12-10-23(11-13-24)32-18-17-29-15-3-2-4-16-29/h5-14,19,30H,2-4,15-18H2,1H3 |
| Standard InChIKey | MCGDSOGUHLTADD-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)O)OC4=CC=C(C=C4)OCCN5CCCCC5 |
| Canonical SMILES | COC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)O)OC4=CC=C(C=C4)OCCN5CCCCC5 |
| Description | Arzoxifene is a synthetic, aromatic derivative with anti-estrogenic properties. Similar to the agent raloxifene, arzoxifene binds to and interacts with estrogen receptors as a mixed estrogen agonist/antagonist. This agent exhibits greater bioavailability and higher anti-estrogenic potency in the breast than does raloxifene; it exhibits reduced estrogenicity in the uterus compared with either tamoxifen or raloxifene. Arzoxifene may have beneficial effects on bone and the cardiovascular system (NCI04) |
| Synonyms | 2-(4-Methoxyphenyl)-3-[4-[2-(1-piperidinyl)ethoxy]phenoxy]-benzo[b]thiophene-6-ol; LY 353381 |
| PubChem Compound | 179337 |
| Last Modified | Nov 11 2021 |
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